molecular formula C6H4FN3O2S B8694903 4-Fluorobenzenesulfonyl azide CAS No. 10493-33-1

4-Fluorobenzenesulfonyl azide

Cat. No.: B8694903
CAS No.: 10493-33-1
M. Wt: 201.18 g/mol
InChI Key: LWFLTKAQFZYQEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluorobenzenesulfonyl azide is a useful research compound. Its molecular formula is C6H4FN3O2S and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

10493-33-1

Molecular Formula

C6H4FN3O2S

Molecular Weight

201.18 g/mol

IUPAC Name

N-diazo-4-fluorobenzenesulfonamide

InChI

InChI=1S/C6H4FN3O2S/c7-5-1-3-6(4-2-5)13(11,12)10-9-8/h1-4H

InChI Key

LWFLTKAQFZYQEJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1F)S(=O)(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Suspend 4-fluorobenzenesulfonyl chloride (0.500 g, 2.57 mmol) and sodium azide (0.200 g, 3.08 mmol) in acetone. Heat at reflux overnight before concentrating the reaction mixture. Purify by flash 40 chromatography, eluting with 10% ethyl acetate in hexanes to give the title compound: 1H NMR (DMSO-d6) δ 7.58 (tt, J=8.04, 2.02 Hz, 2H), 8.12 (td, 4.89, 1.96 Hz, 2H); HPLC [YMC-Pack Pro C-18 (150×4.6 mm, S-5 microm), acetonitrile in water containing 0.01% concentrated HCl at 1.0 mL/min, 50-99% over 19 min], tR=16.5 min, 92.4% purity.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.2 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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